Cas no 2227686-06-6 ((2R)-4-(thiophen-2-yl)butan-2-amine)

• Product Name: (2R)-4-(thiophen-2-yl)butan-2-amine
• CAS No: 2227686-06-6
• MF: C₈H₁₃NS
• MW: 155.26052069664
• CID: 5922839
• PubChem ID: 42077510
• Update Time: 2025-06-14

(2R)-4-(thiophen-2-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(thiophen-2-yl)butan-2-amine
• EN300-1832580
• 2227686-06-6

• Inchi： 1S/C8H13NS/c1-7(9)4-5-8-3-2-6-10-8/h2-3,6-7H,4-5,9H2,1H3/t7-/m1/s1
• InChI Key： MIHAZAIACBAVCI-SSDOTTSWSA-N
• SMILES： S1C=CC=C1CC[C@@H](C)N

Computed Properties

• Exact Mass: 155.07687059g/mol
• Monoisotopic Mass: 155.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.3Ų

Additional information on (2R)-4-(thiophen-2-yl)butan-2-amine

Comprehensive Overview of (2R)-4-(thiophen-2-yl)butan-2-amine (CAS No. 2227686-06-6)

(2R)-4-(thiophen-2-yl)butan-2-amine (CAS No. 2227686-06-6) is a chiral amine derivative featuring a thiophene moiety, which has garnered significant attention in pharmaceutical and agrochemical research. This compound's unique structural attributes, including its stereochemical configuration and heterocyclic thiophene ring, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in central nervous system (CNS) drug development, owing to its ability to modulate neurotransmitter activity. The CAS registry number 2227686-06-6 ensures precise identification in global chemical databases, facilitating collaborative studies.

The growing interest in chiral amines like (2R)-4-(thiophen-2-yl)butan-2-amine aligns with the broader trend toward enantioselective synthesis in modern medicinal chemistry. Recent publications highlight its role in designing dopamine receptor ligands and serotonin reuptake inhibitors, addressing prevalent neurological disorders. Users searching for "thiophene-based amine applications" or "CAS 2227686-06-6 suppliers" often seek insights into its commercial availability and scalable production methods. Notably, its low toxicity profile and high synthetic versatility position it as a sustainable alternative in green chemistry initiatives.

From a technical perspective, the optical purity of (2R)-4-(thiophen-2-yl)butan-2-amine is critical for its efficacy in asymmetric catalysis. Analytical techniques such as HPLC chiral separation and NMR spectroscopy are routinely employed to validate its stereochemical integrity. Discussions on platforms like ResearchGate frequently address "how to resolve (2R)-4-(thiophen-2-yl)butan-2-amine enantiomers" or "stability under acidic conditions," reflecting the compound's nuanced handling requirements. Furthermore, its lipophilicity and blood-brain barrier permeability are key parameters in preclinical assessments.

In the context of intellectual property, patents referencing CAS No. 2227686-06-6 often emphasize its utility in prodrug formulations and metabolic pathway modulation. The compound's thiophene ring offers π-stacking interactions that enhance binding affinity in target proteins, a feature exploited in structure-activity relationship (SAR) studies. Queries such as "buy (2R)-4-(thiophen-2-yl)butan-2-amine online" or "custom synthesis services" underscore its demand in niche markets. Regulatory compliance, including REACH and GMP standards, further ensures its safe handling in industrial settings.

Emerging applications of (2R)-4-(thiophen-2-yl)butan-2-amine extend to material science, where its incorporation into conductive polymers improves charge transport properties. This interdisciplinary relevance resonates with searches like "thiophene amines in organic electronics" or "CAS 2227686-06-6 spectroscopic data." Collaborative efforts between academia and industry continue to unlock its potential, driven by advancements in continuous flow chemistry and machine learning-assisted retrosynthesis. As sustainability gains traction, its biodegradability metrics are also under scrutiny.

To conclude, (2R)-4-(thiophen-2-yl)butan-2-amine (CAS No. 2227686-06-6) exemplifies the convergence of chiral chemistry and functional material design. Its multifaceted applications—from neurological therapeutics to advanced materials—highlight its scientific and commercial value. Future research may focus on optimizing its catalytic asymmetric synthesis or exploring novel derivatives, ensuring its relevance in next-generation innovations.